Cas no 854678-04-9 (1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)-)

1H-Pyrazol-5-ol, 1-(2-methylphenyl)-3-(trifluoromethyl)- is a heterocyclic compound featuring a pyrazole core substituted with a hydroxyl group at the 5-position, a 2-methylphenyl group at the 1-position, and a trifluoromethyl group at the 3-position. This structure imparts unique chemical properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the hydroxyl group offers potential for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthesis, particularly as an intermediate in the development of biologically active compounds. Suitable for research and industrial use, it demonstrates high purity and reliability.

1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)- structure

854678-04-9 structure

Product Name:1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)-

CAS No:854678-04-9

MF:C₁₁H₉F₃N₂O

MW:242.197172880173

MDL:MFCD08710142

CID:3231155

PubChem ID:16417277

Update Time:2025-06-08

1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

- 1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)-
- 1-(2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
- 1-(o-tolyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
- 854678-04-9
- AKOS005562283
- STK292124
- STK629686
- 2-(2-methylphenyl)-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one
- 1H-Pyrazol-5-ol,1-(2-methylphenyl)-3-(trifluoromethyl)-
- AKOS002313809
- MDL： MFCD08710142
- Inchi： 1S/C11H9F3N2O/c1-7-4-2-3-5-8(7)16-10(17)6-9(15-16)11(12,13)14/h2-6,15H,1H3
- InChI Key： AVROCWMKJYEEOT-UHFFFAOYSA-N
- SMILES： FC(C1=CC(N(C2C=CC=CC=2C)N1)=O)(F)F

Computed Properties

Exact Mass: 242.06669740Da
Monoisotopic Mass: 242.06669740Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 32.3Å²

1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D557657-1g	1H-Pyrazol-5-ol, 1-(2-methylphenyl)-3-(trifluoromethyl)-	854678-04-9	96%	1g	$760	2024-05-25
eNovation Chemicals LLC	D557657-5g	1H-Pyrazol-5-ol, 1-(2-methylphenyl)-3-(trifluoromethyl)-	854678-04-9	96%	5g	$3335	2024-05-25
eNovation Chemicals LLC	D557657-5g	1H-Pyrazol-5-ol, 1-(2-methylphenyl)-3-(trifluoromethyl)-	854678-04-9	96%	5g	$3335	2025-02-28
eNovation Chemicals LLC	D557657-1g	1H-Pyrazol-5-ol, 1-(2-methylphenyl)-3-(trifluoromethyl)-	854678-04-9	96%	1g	$760	2025-02-28

1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)- Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)-

Comprehensive Overview of 1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)- (CAS No. 854678-04-9)

The compound 1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)- (CAS No. 854678-04-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and trifluoromethyl group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the most frequently searched questions about this compound revolves around its synthetic routes and reactivity. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a preferred moiety in modern medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. Additionally, its 1H-pyrazol-5-ol scaffold is being investigated for its antioxidant properties, aligning with the growing interest in oxidative stress management.

From an industrial perspective, 1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)- is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods, such as palladium-catalyzed cross-coupling, have improved its production efficiency while minimizing environmental impact. This aligns with the broader trend of optimizing chemical processes for reduced waste and energy consumption.

Another area of interest is the compound's spectroscopic characterization. Advanced techniques like NMR and mass spectrometry are critical for verifying its purity and structure, a common concern among quality control professionals. The CAS No. 854678-04-9 is frequently referenced in patent literature, underscoring its commercial relevance in proprietary formulations.

In summary, 1H-PYRAZOL-5-OL, 1-(2-METHYLPHENYL)-3-(TRIFLUOROMETHYL)- represents a versatile building block with multifaceted applications. Its integration into high-throughput screening libraries and computational drug design platforms further solidifies its importance in contemporary scientific endeavors. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and agricultural challenges.